Cas no 32223-72-6 (4-(Octyloxy)phenyl isocyanate)

• Product Name: 4-(Octyloxy)phenyl isocyanate
• CAS No: 32223-72-6
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• MDL: MFCD04116375
• CID: 820783
• Update Time: 2026-04-29

4-(Octyloxy)phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-(Octyloxy)phenyl isocyanate
• 1-isocyanato-4-octoxybenzene
• 1-isocyanato-4-octoxy-benzene
• 4-n-Oktyloxyphenylisozyanat

• MDL： MFCD04116375

Computed Properties

• Exact Mass: 247.15700

Experimental Properties

• PSA: 38.66000
• LogP: 4.39320

4-(Octyloxy)phenyl isocyanate Security Information

• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 4-(Octyloxy)phenyl isocyanate

Professional Introduction to 4-(Octyloxy)phenyl isocyanate (CAS No. 32223-72-6)

4-(Octyloxy)phenyl isocyanate, with the chemical formula C₁₅H₂₂NO₂, is a significant compound in the field of organic synthesis and material science. This compound, identified by its CAS number 32223-72-6, has garnered attention due to its versatile applications in pharmaceuticals, agrochemicals, and polymer chemistry. The presence of an isocyanate functional group makes it a valuable intermediate in the synthesis of various bioactive molecules and specialty polymers.

The structure of 4-(Octyloxy)phenyl isocyanate consists of a phenyl ring substituted with an octyloxy group and an isocyanate moiety. This unique configuration imparts distinct chemical properties that make it useful in multiple industrial applications. The phenyl ring provides a stable aromatic backbone, while the octyloxy group enhances solubility and compatibility with various organic solvents. The isocyanate group, on the other hand, is highly reactive and participates in a wide range of chemical reactions, including condensation reactions with alcohols and amines.

In recent years, 4-(Octyloxy)phenyl isocyanate has been extensively studied for its potential in the development of novel materials. One of the most promising applications is in the synthesis of polyurethane coatings and adhesives. The reactivity of the isocyanate group allows for the formation of stable urethane linkages, resulting in polymers with excellent mechanical properties and thermal stability. These characteristics make it particularly suitable for high-performance coatings used in automotive, aerospace, and construction industries.

Furthermore, 4-(Octyloxy)phenyl isocyanate has shown promise in the field of pharmaceutical research. Its ability to undergo nucleophilic addition reactions with amines has been exploited in the synthesis of various bioactive compounds. For instance, researchers have utilized this compound to develop novel drug candidates targeting neurological disorders. The octyloxy group not only improves the solubility of these compounds but also enhances their bioavailability, making them more effective in therapeutic applications.

Recent advancements in green chemistry have also highlighted the importance of 4-(Octyloxy)phenyl isocyanate as a sustainable alternative to traditional isocyanates. Researchers have been exploring methods to reduce the environmental impact of its production and application. One such approach involves using biodegradable solvents and catalysts to minimize waste generation. Additionally, efforts have been made to develop more efficient synthetic routes that reduce energy consumption and improve yield.

The compound's role in material science extends beyond polyurethanes. It has been investigated as a precursor for high-performance polymers such as polyethersulfones (PESFs) and polysulfones (PSUs). These polymers are known for their exceptional thermal resistance, chemical stability, and mechanical strength, making them ideal for demanding applications such as semiconductor packaging and medical devices.

In conclusion, 4-(Octyloxy)phenyl isocyanate (CAS No. 32223-72-6) is a multifunctional compound with broad applications across various industries. Its unique structural features and reactivity make it indispensable in the synthesis of advanced materials and bioactive molecules. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemical innovation.